Cas no 19914-38-6 (N-(tert-Butoxycarbonyl)-N-methyl-D-alanine)

• Product Name: N-(tert-Butoxycarbonyl)-N-methyl-D-alanine
• CAS No: 19914-38-6
• MF: C₉H₁₇NO₄
• MW: 203.23558306694
• MDL: MFCD00063137
• CID: 51427
• PubChem ID: 16211306
• Update Time: 2025-05-19

N-(tert-Butoxycarbonyl)-N-methyl-D-alanine Chemical and Physical Properties

Names and Identifiers

• BOC-N-methyl-D-alanine
• BOC-N-Me-D-Ala-OH
• N-(tert-Butoxycarbonyl)-N-methyl-D-alanine
• Boc-D-N-Me-Ala-OH
• BOC-N-ALPHA-METHYL-D-ALANINE
• Boc-Nalpha-methyl-D-alanine
• Boc-N-α-Methyl-D-alanine
• (R)-2-(tert-butoxycarbonyl-methyl-amino)-propionic acid
• AmbotzBAA1043
• boc-d-meala-oh
• Boc-Me-D-Ala-OH
• boc-n-me-r-ala-oh
• BOC-N-METHYL-D-ALANINE (R)-2-(TERT-BUTOXYCARBONYL-METHYL-AMINO)PROPIONIC ACID
• N-(tert-butyloxycarbonyl)-N-methyl-D-alanine
• N-Boc-N-methyl-D-alanine
• N-methyl-N-tert-butoxycarbonyl-D-alanine
• N-t-BOC-N-methyl-D-alanine
• BOC-N-Me-D-Ala
• Boc-N-methyl-D-ala
• BOC-N-METHYL-D-ALA-OH
• (R)-2-((tert-Butoxycarbonyl)(methyl)amino)propanoic acid
• (r)-2-(tert-butoxycarbonyl(methyl)amino)propanoic acid
• D-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-N-methyl-
• (2R)-2-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]propanoic acid
• Boc-D -MeAla-OH
• Pu
• EN300-1275467
• SCHEMBL357909
• (2R)-2-[tert-butoxycarbonyl(methyl)amino]propanoic acid;N-BOC-N-METHYL-D-ALANINE
• AS-15601
• VLHQXRIIQSTJCQ-ZCFIWIBFSA-N
• CS-0019440
• 19914-38-6
• DTXSID60583400
• AKOS015892692
• A814064
• MFCD00063137
• PD197338
• B3650
• J-300017
• AKOS015836738
• AC-6702
• (2R)-2-{[(tert-butoxy)carbonyl](methyl)amino}propanoic acid
• Boc-N-Me-D-Ala-OH, >=98.0% (TLC)
• HY-Y1856
• N-{[(1,1-dimethylethyl)oxy]carbonyl}-N-methyl-D-alanine
• AMY22628

• MDL： MFCD00063137
• Inchi： 1S/C9H17NO4/c1-6(7(11)12)10(5)8(13)14-9(2,3)4/h6H,1-5H3,(H,11,12)/t6-/m1/s1
• InChI Key： VLHQXRIIQSTJCQ-ZCFIWIBFSA-N
• SMILES： O(C(N(C)[C@@H](C(=O)O)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 203.11600
• Monoisotopic Mass: 203.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 66.8

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.1110
• Melting Point: 90.0 to 94.0 deg-C
• Boiling Point: 296.3°C at 760 mmHg
• Flash Point: 133.0±21.5 °C
• PSA: 66.84000
• LogP: 1.32640
• Solubility: Not determined
• Specific Rotation: 30 º (c=1,EtOH)

N-(tert-Butoxycarbonyl)-N-methyl-D-alanine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• HazardClass：IRRITANT
• Storage Condition：Store long-term at -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on N-(tert-Butoxycarbonyl)-N-methyl-D-alanine

N-(tert-Butoxycarbonyl)-N-methyl-D-alanine: A Comprehensive Overview

N-(tert-Butoxycarbonyl)-N-methyl-D-alanine, commonly referred to by its CAS number 19914-38-6, is a significant compound in the field of organic chemistry and biochemistry. This compound is widely recognized for its role in peptide synthesis and its applications in various biochemical studies. The tert-butoxycarbonyl (Boc) group, a key component of this molecule, serves as a protecting group for amino acids, making it invaluable in solid-phase peptide synthesis (SPPS). The D-alanine configuration adds another layer of specificity, as it is the naturally occurring form of alanine in many biological systems.

Recent advancements in chemical synthesis have further highlighted the versatility of N-(tert-Butoxycarbonyl)-N-methyl-D-alanine. Researchers have explored its use in the development of novel bioactive compounds and its potential in drug discovery. The Boc group has been extensively studied for its stability under various reaction conditions, making it a preferred choice for protecting amino groups during peptide assembly. Moreover, the methyl substitution on the nitrogen atom enhances the compound's reactivity and selectivity in certain reactions, which has been a focal point in recent studies.

The synthesis of N-(tert-Butoxycarbonyl)-N-methyl-D-alanine involves a multi-step process that begins with the isolation of D-alanine. This is followed by the introduction of the Boc group through a carefully controlled reaction, ensuring optimal yields and purity. The stereochemistry of the compound is critical, as any deviation from the D-configuration can significantly impact its biological activity. Recent research has also focused on improving the scalability of this synthesis process to meet increasing demand from pharmaceutical and biotechnological industries.

In terms of applications, N-(tert-Butoxycarbonyl)-N-methyl-D-alanine has found extensive use in peptide synthesis, particularly in the construction of complex polypeptides and proteins. Its role as a building block in SPPS has been well-documented, with studies demonstrating its efficiency in coupling reactions under mild conditions. Additionally, this compound has been employed in the development of bioconjugates and targeted drug delivery systems, where precise control over peptide structure is essential.

Recent studies have also explored the potential of N-(tert-Butoxycarbonyl)-N-methyl-D-alanine in therapeutic applications. For instance, researchers have investigated its use as a precursor for developing peptide-based vaccines and immunotherapies. The Boc group's ability to protect amino groups during synthesis ensures that the resulting peptides retain their biological activity when administered. Furthermore, the compound's stability under physiological conditions makes it an attractive candidate for drug delivery systems that require prolonged release profiles.

The environmental impact of N-(tert-Butoxycarbonyl)-N-methyl-D-alanine has also come under scrutiny in recent years. Studies have examined its biodegradability and potential toxicity to aquatic organisms. Initial findings suggest that the compound is relatively non-toxic at concentrations typically encountered in industrial and pharmaceutical settings. However, further research is needed to fully understand its long-term ecological effects and to develop sustainable practices for its production and disposal.

In conclusion, N-(tert-Butoxycarbonyl)-N-methyl-D-alanine (CAS No: 19914-38-6) remains a cornerstone in organic chemistry and biochemistry due to its unique properties and wide-ranging applications. Its role as a key building block in peptide synthesis continues to drive innovation across various scientific disciplines. As research progresses, new insights into its potential applications are expected to emerge, solidifying its importance in both academic and industrial settings.